Cas no 2111808-85-4 (Ethyl 3-(azetidin-3-yloxy)propanoate)

• Product Name: Ethyl 3-(azetidin-3-yloxy)propanoate
• CAS No: 2111808-85-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5655491
• PubChem ID: 165889963
• Update Time: 2025-06-14

Ethyl 3-(azetidin-3-yloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2111808-85-4
• ethyl 3-(azetidin-3-yloxy)propanoate
• EN300-27724879
• Ethyl 3-(azetidin-3-yloxy)propanoate

• Inchi： 1S/C8H15NO3/c1-2-11-8(10)3-4-12-7-5-9-6-7/h7,9H,2-6H2,1H3
• InChI Key： SMDGMGBTLSNUHR-UHFFFAOYSA-N
• SMILES： O(CCC(=O)OCC)C1CNC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 3-(azetidin-3-yloxy)propanoate

Recent Advances in the Application of Ethyl 3-(azetidin-3-yloxy)propanoate (CAS: 2111808-85-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(azetidin-3-yloxy)propanoate (CAS: 2111808-85-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its azetidine ring and ester functionality, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, inflammation, and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-(azetidin-3-yloxy)propanoate as a precursor in the synthesis of potent GABA_A receptor modulators. The researchers highlighted the compound's ability to introduce conformational rigidity into the molecular scaffold, thereby enhancing binding affinity and selectivity. This finding opens new avenues for the development of next-generation anxiolytics and sedatives with improved safety profiles.

In the field of oncology, a recent patent application (WO2023051234) disclosed the incorporation of Ethyl 3-(azetidin-3-yloxy)propanoate into novel kinase inhibitors. The azetidine moiety was found to significantly improve the pharmacokinetic properties of the lead compounds, particularly in terms of metabolic stability and oral bioavailability. This advancement addresses a critical challenge in kinase inhibitor development and could potentially lead to more effective cancer therapies.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of Ethyl 3-(azetidin-3-yloxy)propanoate. A 2024 publication in Organic Process Research & Development described a continuous flow process that significantly improves yield (up to 85%) while reducing environmental impact compared to traditional batch methods. This technological advancement is particularly relevant given the growing demand for sustainable pharmaceutical manufacturing practices.

The compound's unique structural features have also enabled breakthroughs in chemical biology. Researchers at several institutions have utilized Ethyl 3-(azetidin-3-yloxy)propanoate as a versatile linker in proteolysis-targeting chimeras (PROTACs). Its optimal length and flexibility facilitate the formation of productive ternary complexes between target proteins and E3 ubiquitin ligases, as demonstrated in recent studies targeting challenging oncology targets.

Looking forward, the scientific community anticipates expanded applications of Ethyl 3-(azetidin-3-yloxy)propanoate in emerging areas such as targeted protein degradation and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that its therapeutic potential is only beginning to be realized. Continued research into structure-activity relationships and novel synthetic applications will likely uncover additional valuable properties of this promising chemical entity.